Cas no 1706429-89-1 (1-(Methylsulfonyl)-L-prolinamide)

• Product Name: 1-(Methylsulfonyl)-L-prolinamide
• CAS No: 1706429-89-1
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• MDL: MFCD28142386
• CID: 4703696
• Update Time: 2025-10-25

1-(Methylsulfonyl)-L-prolinamide Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-L-prolinamide
• 2-pyrrolidinecarboxamide, 1-(methylsulfonyl)-, (2S)-

• MDL： MFCD28142386
• Inchi： 1S/C6H12N2O3S/c1-12(10,11)8-4-2-3-5(8)6(7)9/h5H,2-4H2,1H3,(H2,7,9)/t5-/m0/s1
• InChI Key： LDCNCSITMAYQMC-YFKPBYRVSA-N
• SMILES： S(C)(N1CCC[C@H]1C(N)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Methylsulfonyl)-L-prolinamide

Introduction to 1-(Methylsulfonyl)-L-prolinamide (CAS No. 1706429-89-1)

1-(Methylsulfonyl)-L-prolinamide, also known by its CAS number CAS No. 1706429-89-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of proline, a naturally occurring amino acid, with a methylsulfonyl group attached to the nitrogen atom. The structure of this compound makes it unique in terms of its chemical properties and potential applications.

The synthesis of 1-(Methylsulfonyl)-L-prolinamide involves several steps, including the modification of proline with a methylsulfonyl group. This process typically requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have made it possible to produce this compound more efficiently, which has contributed to its growing popularity in research and development.

In terms of its chemical properties, 1-(Methylsulfonyl)-L-prolinamide exhibits interesting behavior due to the presence of the methylsulfonyl group. This group is known for its strong electron-withdrawing effects, which can influence the reactivity of the compound in various chemical reactions. Additionally, the proline backbone provides a rigid structure that can be advantageous in certain applications.

One of the most promising areas for 1-(Methylsulfonyl)-L-prolinamide is in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. For instance, studies have shown that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for anti-inflammatory or anticancer therapies.

Beyond pharmacology, 1-(Methylsulfonyl)-L-prolinamide has also found applications in agricultural chemistry. Its ability to modulate plant growth and development has led to investigations into its use as a plant growth regulator. Recent experiments have demonstrated that this compound can enhance crop yields under certain conditions, which could have significant implications for sustainable agriculture.

The versatility of CAS No. 1706429-89-1 extends to materials science as well. Its unique structural properties make it a candidate for use in the development of novel materials with tailored functionalities. For example, researchers are exploring its potential as a building block for advanced polymers or as an additive in composite materials.

In conclusion, 1-(Methylsulfonyl)-L-prolinamide (CAS No. 1706429-89-1) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Ongoing research continues to uncover new insights into its properties and uses, positioning it as an important molecule in contemporary chemistry and beyond.